Cas no 938337-02-1 (2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide)

2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide
- 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide
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- Inchi: 1S/C6H12N2O3S/c7-3-6(9)8-5-1-2-12(10,11)4-5/h5H,1-4,7H2,(H,8,9)
- InChI Key: WZJCXPKWIBFQLD-UHFFFAOYSA-N
- SMILES: C(NC1CCS(=O)(=O)C1)(=O)CN
2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1557476-1g |
2-Amino-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide |
938337-02-1 | 98% | 1g |
¥2876.00 | 2024-04-24 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6083-10G |
2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide |
938337-02-1 | 95% | 10g |
¥ 12,427.00 | 2023-04-12 | |
Ambeed | A1113551-1g |
2-Amino-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide |
938337-02-1 | 98% | 1g |
$416.0 | 2024-04-15 | |
Enamine | EN300-57939-2.5g |
2-amino-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide |
938337-02-1 | 2.5g |
$908.0 | 2023-05-24 | ||
Enamine | EN300-57939-0.25g |
2-amino-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide |
938337-02-1 | 0.25g |
$530.0 | 2023-05-24 | ||
Enamine | EN300-57939-0.1g |
2-amino-N-(1,1-dioxo-1lambda6-thiolan-3-yl)acetamide |
938337-02-1 | 0.1g |
$507.0 | 2023-05-24 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6083-250mg |
2-amino-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)acetamide |
938337-02-1 | 95% | 250mg |
¥1217.0 | 2024-04-15 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6083-250.0mg |
2-amino-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)acetamide |
938337-02-1 | 95% | 250.0mg |
¥1115.0000 | 2024-07-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6083-1.0g |
2-amino-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)acetamide |
938337-02-1 | 95% | 1.0g |
¥2792.0000 | 2024-07-19 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN6083-500.0mg |
2-amino-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)acetamide |
938337-02-1 | 95% | 500.0mg |
¥1860.0000 | 2024-07-19 |
2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide Related Literature
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
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Hannah James,Brendan J. Kennedy,Thomas A. Whittle,Maxim Avdeev Dalton Trans., 2014,43, 17085-17089
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
Additional information on 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide
Introduction to 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide (CAS No. 938337-02-1)
2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide, with the CAS number 938337-02-1, is a unique compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound is a derivative of thiolane, a sulfur-containing heterocyclic compound, and is characterized by its distinctive structural features and potential biological activities.
The molecular structure of 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide consists of an amine group and an acetamide moiety attached to a thiolane ring that is oxidized to a dioxo form. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for various applications.
In recent years, the study of sulfur-containing compounds has seen a surge due to their diverse biological activities and potential therapeutic applications. 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide is no exception. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and antiviral activities.
Anti-inflammatory Activity: One of the key areas of research for 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide is its anti-inflammatory potential. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
Antioxidant Properties: The presence of sulfur atoms in the thiolane ring contributes to the antioxidant activity of 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders. Recent studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.
Antiviral Activity: Another significant area of research for 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide is its antiviral properties. Preliminary studies have indicated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism behind this antiviral activity is not yet fully understood but is believed to involve the disruption of viral protein synthesis or interference with viral entry into host cells.
Beyond its pharmacological properties, 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide has also been studied for its potential use in chemical synthesis and materials science. The unique structure of this compound makes it a valuable building block for the synthesis of more complex molecules with tailored functionalities. Additionally, its stability and reactivity have been explored in the development of novel materials with enhanced properties.
In conclusion, 2-amino-N-(1,1-dioxo-1λ?-thiolan-3-yl)acetamide (CAS No. 938337-02-1) is a multifaceted compound with a wide range of potential applications in both medicinal and materials science. Ongoing research continues to uncover new insights into its biological activities and chemical properties, further solidifying its importance in various scientific disciplines.
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